Niobium boride (NbB)

• IUPAC Name: boranylidyneniobium
• InChI: InChI=1S/B.Nb
• InChI Key: VDZMENNHPJNJPP-UHFFFAOYSA-N
• Canonical SMILES: B#[Nb]
• Molecular Formula: BNb
• DSSTOX Substance ID: DTXSID601315177
• Molecular Weight: 103.72 g/mol
• Physical Description: Crystals; [Ullmann]
• CAS No.: 12045-19-1, 12007-29-3

Description

Niobium boride is an intermetallic compound composed of niobium and boron. It is known for its exceptional hardness, high melting point, and excellent thermal and electrical conductivity. These properties make niobium boride a valuable material in various industrial applications, including cutting tools, wear-resistant coatings, and high-temperature structural components.

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium boride can be synthesized through several methods, including:

Solid-State Reaction: This involves the direct reaction of niobium and boron powders at high temperatures (above 1400°C) in an inert atmosphere to form niobium boride.

Carbothermal Reduction: This method involves the reduction of niobium pentoxide (Nb2O5) with boron carbide (B4C) and carbon at high temperatures. The reaction typically occurs in a vacuum or inert gas atmosphere to prevent oxidation.

Electrolysis: Electrolysis of a molten salt mixture containing niobium and boron compounds can also produce niobium boride.

Industrial Production Methods: In industrial settings, niobium boride is often produced using the carbothermal reduction method due to its efficiency and scalability. The process involves mixing niobium pentoxide with boron carbide and carbon, followed by heating the mixture in a high-temperature furnace. The resulting niobium boride is then purified through high-temperature techniques to remove any impurities.

Types of Reactions:

Oxidation: Niobium boride can undergo oxidation at high temperatures, forming niobium oxide (Nb2O5) and boron oxide (B2O3).

Reduction: Niobium boride can be reduced to elemental niobium and boron using strong reducing agents such as magnesium or calcium.

Substitution: Niobium boride can participate in substitution reactions where boron atoms are replaced by other elements, such as carbon or nitrogen, to form niobium carbide or niobium nitride.

Common Reagents and Conditions:

Oxidation: Typically occurs in an oxygen-rich environment at elevated temperatures.

Reduction: Requires strong reducing agents and high temperatures.

Substitution: Involves the use of reactive gases such as methane (for carbide formation) or ammonia (for nitride formation) at high temperatures.

Major Products:

Oxidation: Niobium oxide (Nb2O5) and boron oxide (B2O3).

Reduction: Elemental niobium and boron.

Substitution: Niobium carbide (NbC) or niobium nitride (NbN).

Scientific Research Applications

Niobium boride has a wide range of scientific research applications, including:

Chemistry: Used as a catalyst in various chemical reactions due to its high surface area and reactivity.

Biology: Investigated for potential use in biomedical implants and devices due to its biocompatibility and mechanical properties.

Medicine: Explored for use in drug delivery systems and diagnostic tools.

Industry: Utilized in the production of cutting tools, wear-resistant coatings, and high-temperature structural components. Its excellent thermal and electrical conductivity also makes it suitable for use in electronic devices and energy storage systems.

Mechanism of Action

The mechanism of action of niobium boride is primarily related to its unique crystal structure and electronic properties. The compound’s high hardness and thermal stability are attributed to the strong covalent bonding between niobium and boron atoms. In catalytic applications, the surface properties of niobium boride play a crucial role in facilitating chemical reactions by providing active sites for reactant adsorption and activation.

Comparison with Similar Compounds

Niobium boride can be compared with other similar compounds, such as:

Titanium boride (TiB2): Known for its high hardness and electrical conductivity, titanium boride is often used in similar applications as niobium boride. niobium boride has a higher melting point and better oxidation resistance.

Zirconium boride (ZrB2): Another high-temperature material with excellent thermal and electrical properties. Zirconium boride is used in aerospace and nuclear applications, but niobium boride offers better mechanical properties.

Hafnium boride (HfB2): Similar to zirconium boride, hafnium boride is used in high-temperature applications. Niobium boride, however, provides a better balance of mechanical and thermal properties.

Niobium boride stands out due to its unique combination of hardness, thermal stability, and electrical conductivity, making it a versatile material for various scientific and industrial applications.

Customer Q & A

Q1: What is the molecular formula and weight of niobium boride?

A1: The molecular formula of niobium boride is NbB. Its molecular weight is approximately 104.72 g/mol.

Q2: Are there any specific spectroscopic techniques used to characterize niobium boride?

A2: X-ray diffraction (XRD) is commonly employed to identify the crystalline phases of NbB and determine its lattice parameters [, , ]. Scanning Electron Microscopy (SEM) is used to investigate the morphology and microstructure of NbB coatings and composites [, , , ].

Q3: How stable is niobium boride at high temperatures?

A3: Niobium boride exhibits excellent high-temperature stability, making it suitable for applications involving extreme temperatures [, , ]. Studies have investigated its oxidation resistance at elevated temperatures [, ].

Q4: Can niobium boride be incorporated into metal matrices?

A4: Yes, NbB can be incorporated into metal matrices, such as aluminum, to form composites with enhanced mechanical properties like hardness and modulus of elasticity [, ]. Research has focused on utilizing mechanical alloying and spark plasma sintering techniques to create these composites [].

Q5: Does niobium boride exhibit any catalytic activity?

A5: Yes, NbB2, another niobium boride phase, has demonstrated superior catalytic activity in lithium-sulfur (Li-S) batteries [, ]. It can accelerate the conversion and suppress the shuttling of lithium polysulfides (LiPSs) [].

Q6: How does the surface chemistry of niobium boride influence its catalytic activity?

A6: Studies have revealed that the passivated surface of NbB2, with an oxide layer (O2−NbB2), plays a crucial role in its interaction with LiPSs []. The B-O-Li and Nb-O-Li bonds formed on this passivated surface are essential for its catalytic activity [].

Q7: Have there been any computational studies on the properties of niobium boride?

A7: Yes, first-principles calculations have been employed to investigate the potential of two-dimensional NbB as an electrode material for lithium-ion batteries (LIBs) and sodium-ion batteries (NIBs) [].

Q8: What insights have computational studies provided into the electrochemical properties of niobium boride?

A8: Computational studies have shown that monolayer NbB exhibits excellent dynamic and thermodynamic stability, coupled with high electrical conductivity []. They have also revealed low diffusion barriers for lithium and sodium ions on the NbB surface, suggesting its suitability as an electrode material [].

Q9: What are common methods for synthesizing niobium boride?

A9: Several methods have been explored for NbB synthesis, including:* Solid-state reaction: Reacting niobium oxide (Nb2O5) with amorphous boron at high temperatures under vacuum [, ].* Self-propagating high-temperature synthesis (SHS): Utilizing exothermic reactions between elemental powders to produce niobium borides [].* Mechanochemical synthesis: Employing high-energy ball milling to induce reactions between precursor powders, such as Mg, B2O3, and Nb [, ].* Thermo-reactive deposition (TRD): Depositing niobium boride layers on substrates like steel through a duplex treatment involving boronizing followed by niobizing [, ].* Copper-flux method: Growing NbB crystals from a high-temperature copper solution containing niobium and boron powder [].

Q10: What factors influence the phase formation and properties of niobium boride during synthesis?

A10: Factors like starting stoichiometry, reaction temperature, and processing techniques significantly influence the final phase composition, morphology, and properties of the synthesized NbB [, , , ]. For instance, varying the B/Nb2O5 molar ratio during solid-state reactions can lead to the formation of different niobium boride phases, such as NbB, Nb3B4, and NbB2 [].

Q11: Beyond batteries, are there other potential applications for niobium boride?

A11: The unique properties of NbB make it a potential candidate for a variety of applications beyond batteries:* High-temperature materials: Due to its high melting point and excellent thermal stability [, ].* Wear-resistant coatings: NbB coatings can enhance the surface hardness and wear resistance of materials like steel [, , , ].* Superconducting materials: Certain NbB phases have shown superconducting properties at low temperatures [, ].

Q12: What are some challenges associated with the synthesis and application of niobium boride?

A12: Some challenges include:* Controlling stoichiometry and purity: Achieving precise control over the stoichiometry and purity of NbB during synthesis remains a challenge [].* Scalability and cost: Scaling up the production of NbB for industrial applications while maintaining cost-effectiveness requires further research [].* Understanding the role of defects: The impact of defects and impurities on the properties of NbB, particularly in electrochemical applications, needs further investigation [].